LC10

lipidoid anti-inflammatory chain-length optimization

Developing topical anti-psoriatic or anti-inflammatory formulations often requires external permeation enhancers that cause irritation. LC10 is a synthetic lithocholic acid derivative with twin C10 alkyl chains that spontaneously forms skin-permeable nanoparticles in aqueous media, eliminating the need for additional enhancers. - Proven in vivo efficacy comparable to Sorvate in IMQ-induced psoriasis model - Suppresses TNF-α, IL-17, and IL-23 cytokines - Essential SAR control across LC6/LC8/LC10/LC12 series - Enables studies on self-delivering transdermal nanocarriers

Molecular Formula C46H86N2O2
Molecular Weight 699.2 g/mol
Cat. No. B15549239
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameLC10
Molecular FormulaC46H86N2O2
Molecular Weight699.2 g/mol
Structural Identifiers
InChIInChI=1S/C46H86N2O2/c1-6-8-10-12-14-16-18-20-33-48(34-21-19-17-15-13-11-9-7-2)35-32-47-44(50)27-22-37(3)41-25-26-42-40-24-23-38-36-39(49)28-30-45(38,4)43(40)29-31-46(41,42)5/h37-43,49H,6-36H2,1-5H3,(H,47,50)
InChIKeyIMZLXNOWENPGLY-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

LC10 Chemical Identity and Core Characteristics


LC10 is a synthetic lipidoid derivative of the secondary bile acid lithocholic acid, distinguished by twin 10-carbon alkyl chains (C46H84N2O2, MW 697.2) [1]. It spontaneously self-assembles into skin-permeable lipid nanoparticles (nano-LC10) in aqueous media without the need for additional permeation enhancers [1]. Originally developed for topical anti-psoriatic applications, LC10 has been shown to inhibit keratinocyte proliferation and suppress multiple pro-inflammatory cytokines [1] [2].

Self-assembling skin-permeable nanoparticle platform for topical delivery research
Multi-cytokine (TNF-α, IL-17, IL-23) pathway inhibition in keratinocyte and PBMC assays
Lead compound in chain-length SAR series (LC6–LC12) for skin inflammation models

Why LC10 Cannot Be Substituted


LC10 is not a generic lipidoid; its biological performance is exquisitely sensitive to alkyl chain length. The parent lithocholic acid and its shorter-chain (LC6, LC8) or longer-chain (LC12) analogues display markedly different skin permeability, nanoparticle stability, and anti-inflammatory potency [1]. Only LC10 optimally balances hydrophobic domain packing with aqueous self-assembly, a property that cannot be achieved by substituting an arbitrary lithocholic acid derivative [1]. Simply interchanging LC10 with a structurally similar lipidoid risks losing both dermal penetration and the multi-cytokine suppression profile essential for its therapeutic effect [1] [2].

Shorter or longer alkyl chain analogues (LC6, LC8, LC12) may not reproduce skin permeation or nanoparticle stability.
Generic lipidoids may lack the multi-cytokine (TNF-α, IL-17, IL-23) suppression profile observed with LC10.

LC10 Head-to-Head Performance Evidence


Chain-Length Anti-Inflammatory Activity

In a direct comparative study of lithocholic acid derivatives bearing twin alkyl chains of 6, 8, 10, or 12 carbons (nano-LC6, nano-LC8, nano-LC10, nano-LC12), nano-LC10 demonstrated superior anti-inflammatory properties and inhibition of keratinocyte proliferation across multiple cell-based assays [1]. Although the original publication provides this conclusion as a ranked qualitative statement within the series, the head-to-head experimental design ensures that all compounds were evaluated under identical conditions, making the superiority of LC10 a product of controlled comparison rather than cross-study inference [1].

Chain-length anti-inflammatory rank
Head-to-head
Ranked highest in series (LC6, LC8, LC10, LC12)
Reported rank within series; chain-length-specific bioactivity context.
Qualitative ranking from multiple cell-based assays; no numeric IC50 provided.
lipidoid anti-inflammatory chain-length optimization

Keratinocyte Proliferation and Cytokine Suppression

LC10 lipid nanoparticles (LC10 LNPs) inhibit the proliferation of normal human epidermal keratinocytes (NHEKs) at a concentration of 100 nM [1]. In human peripheral blood mononuclear cells (PBMCs), LC10 LNPs reduce the levels of TNF-α, IL-17, and IL-23 at concentrations of 50, 100, and 200 nM [1] [2]. This multi-cytokine suppression profile is notable because many topical anti-psoriatic agents target only a single cytokine pathway (e.g., TNF-α alone); LC10 simultaneously downregulates three key pathogenic cytokines of the IL-23/IL-17 axis and TNF-α, potentially addressing a broader inflammatory network [3].

Keratinocyte & cytokine suppression
Class-level inference
100 nM inhibits NHEK proliferation; 50–200 nM reduces TNF-α, IL-17, IL-23
Supports multi-cytokine pathway-response interpretation.
No direct within-study comparator; advantage inferred from multi-target mechanism.
keratinocyte proliferation cytokine suppression psoriasis

In Vivo Efficacy vs. Sorvate in Psoriasis Model

In an imiquimod (IMQ)-induced psoriasis-like mouse model, topical application of nano-LC10 LNPs at a dose of 10 mg/kg reduced psoriatic-like plaques and reversed IMQ-induced weight loss, achieving anti-inflammatory efficacy comparable to the standard topical formulation Sorvate (a commercial clobetasol propionate product) [1] [2]. This head-to-head in vivo comparison against a clinically established topical corticosteroid benchmark provides direct evidence that nano-LC10 is not merely a novel entity but a potentially equipotent alternative with a different safety paradigm [1].

In vivo vs. topical corticosteroid
Head-to-head
Comparable plaque reduction to Sorvate (clobetasol propionate) at 10 mg/kg
Reported comparable model-response endpoint; corticosteroid comparator context.
IMQ-induced psoriasis model; precise scoring not available from abstract.
in vivo efficacy psoriasis model topical delivery

Self-Assembling Skin-Permeable Nanoparticles

Unlike many topical formulations that require chemical permeation enhancers (e.g., oleic acid, NMP, or ethanol) to breach the stratum corneum—often causing skin irritation—nano-LC10 spontaneously forms lipid nanoparticles in aqueous media that permeate into deeper dermal layers without added enhancers [1]. This physicochemical property is a direct consequence of the twin 10-carbon alkyl chain architecture, which is not replicated by the shorter (LC6, LC8) or longer (LC12) congeners [1].

Self-assembly & skin permeation
Class-level inference
Spontaneous nanoparticle formation; permeates skin without added enhancers
Formulation-relevant property; chain-length dependent.
Inference based on absence of enhancer requirement and chain-length specificity.
skin permeation self-assembly nanoparticle

LC10 Application Scenarios


Topical Anti-Psoriatic Drug Development

LC10 is the lead compound from a structure-activity optimization series, with direct evidence of in vivo efficacy comparable to Sorvate in an IMQ-induced psoriasis mouse model [1]. Its multi-cytokine (TNF-α, IL-17, IL-23) suppression profile [2] and self-penetrating nanoparticle behavior [1] position it as a topical drug development candidate addressing both efficacy and formulation simplicity. Research groups focused on psoriasis or other chronic inflammatory skin diseases should consider LC10 when seeking a non-steroidal, self-delivering active compound.

Self-Delivering Nanoparticle Platform

Because LC10 spontaneously forms lipid nanoparticles that permeate the skin without enhancers [1], it serves as a model lipidoid for studying self-delivering nanocarriers in transdermal drug delivery. This is particularly relevant for labs developing topical formulations where enhancer-induced irritation must be avoided, such as in sensitive skin or long-term treatment protocols.

SAR and Lipidoid Library Design

The clear differentiation in activity across the LC6/LC8/LC10/LC12 series [1] makes LC10 an essential control and reference point for SAR studies on lithocholic acid derivatives. Procurement of the full series, with LC10 as the potency benchmark, enables systematic investigation of chain-length effects on nanoparticle stability, skin penetration, and biological activity.

Preclinical Psoriasis Anti-Cytokine Studies

In IMQ-induced mouse models, LC10 reduced not only local skin plaques but also systemic inflammation and pro-inflammatory serum cytokines [1]. This systemic anti-inflammatory effect, combined with topical delivery, makes LC10 suitable for preclinical studies aiming to treat both cutaneous and systemic aspects of psoriasis without systemic immunosuppression.

Application
Selection Property
Validation Focus
Psoriasis research models (topical)
Multi-cytokine (TNF-α, IL-17, IL-23) suppression profile, enhancer-free skin permeation
Model-response comparison to topical corticosteroid benchmark, in vitro cytokine panel
Self-delivering nanoparticle studies
Spontaneous aqueous self-assembly, skin penetration without chemical enhancers
Skin permeation assays, nanoparticle characterization (DLS, stability)
Lipidoid SAR & chain-length research
Chain-length-dependent bioactivity ranking (LC6–LC12 series)
Systematic comparison of chain-length analogues, nanoparticle stability, and anti-inflammatory endpoints
Preclinical anti-cytokine pathway studies
Topical delivery combined with systemic cytokine reduction (TNF-α, IL-17, IL-23)
Cutaneous and systemic cytokine endpoints in psoriasis model, pharmacokinetic profiling

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

33 linked technical documents
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